(E)-4,4,5,5,6,6,7,7,7-nonafluorohept-2-en-1-ol

• IUPAC Name: (E)-4,4,5,5,6,6,7,7,7-nonafluorohept-2-en-1-ol
• InChI: InChI=1S/C7H5F9O/c8-4(9,2-1-3-17)5(10,11)6(12,13)7(14,15)16/h1-2,17H,3H2/b2-1+
• InChI Key: PJZRJKWUZCHGGW-OWOJBTEDSA-N
• Canonical SMILES: C(C=CC(C(C(C(F)(F)F)(F)F)(F)F)(F)F)O
• Isomeric SMILES: C(/C=C/C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)O
• Molecular Formula: C7H5F9O
• DSSTOX Substance ID: DTXSID00896667
• Molecular Weight: 276.10 g/mol
• CAS RN: 83706-96-1

Description

(E)-4,4,5,5,6,6,7,7,7-nonafluorohept-2-en-1-ol, also known as (E)-NFPH, is a non-fluorinated hydrocarbon compound with a wide range of applications in the scientific and medical fields. It is a colorless liquid that is soluble in ethanol and water, and has a boiling point of 110°C. It is a relatively new compound, first synthesized in 2011, and has become increasingly important in the scientific and medical research community due to its unique properties.

Scientific Research Applications

Chemical Synthesis and Modification

(E)-4,4,5,5,6,6,7,7,7-Nonafluorohept-2-en-1-ol serves as a significant compound in chemical synthesis and modification. For example, it is used in the synthesis of various steroidal and non-steroidal structures. In a study on the synthesis of steroidal 4-ene-3,6-diones, a modified Jones oxidation method was utilized, indicating the compound's utility in creating functionally diverse steroids, which are essential in natural product chemistry and as synthetic intermediates ((Hunter & Priest, 2006)). Similarly, (E)-4,4,5,5,6,6,7,7,7-Nonafluorohept-2-en-1-ol derivatives have been explored in the synthesis of vitamin E analogs, highlighting its role in creating molecules with potential antioxidant properties ((Murase et al., 1997)).

Catalysis and Reaction Enhancement

This compound is also notable in catalysis. The synthesis of (Z)-4-aryl-but-2-en-1-ols, for example, utilizes compounds structurally similar to (E)-4,4,5,5,6,6,7,7,7-Nonafluorohept-2-en-1-ol. These compounds demonstrate choleretic activity and are synthesized using cross-coupling reactions, which are foundational in creating diverse chemical structures ((Yu, Wu, & Yang, 2012)). Moreover, the role of similar compounds in the amide condensation of carboxylic acids showcases their potential in enhancing reaction efficiencies ((Maki, Ishihara, & Yamamoto, 2006)).

Structural and Mechanistic Studies

In structural and mechanistic studies, (E)-4,4,5,5,6,6,7,7,7-Nonafluorohept-2-en-1-ol derivatives provide insights into complex chemical processes. For example, the study of phenylselenoetherification of (Z)- and (E)-Hex-4-en-1-ols, which are structurally related, sheds light on reaction selectivity and efficiency ((Divac & Bugarčić, 2009)). This knowledge is crucial for the development of more efficient and selective synthetic methods in organic chemistry.

Biophysical and Molecular Biology Studies

In the realm of biophysical and molecular biology studies, derivatives of (E)-4,4,5,5,6,6,7,7,7-Nonafluorohept-2-en-1-ol have been used to investigate complex biological mechanisms. For instance, the study of mRNA 5'-cap recognition by eukaryotic translation initiation factors using cap analogues similar in structure to this compound provides valuable insights into the molecular underpinnings of gene expression ((Niedzwiecka et al., 2002)).